Cas no 2940938-63-4 (tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride)

• Product Name: tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride
• CAS No: 2940938-63-4
• MF: C₁₃H₂₆ClN₃O₂
• MW: 291.817442417145
• CID: 6800751
• PubChem ID: 168432727
• Update Time: 2025-05-20

tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride
• 2940938-63-4
• TERT-BUTYL N-[1-(AZETIDIN-3-YL)-4-PIPERIDYL]CARBAMATE,HYDROCHLORIDE
• G15022
• 4-(Boc-amino)-1-(azetidin-3-yl)piperidine HCl
• PS-16624
• tert-Butyl (1-(azetidin-3-yl)piperidin-4-yl)carbamate hydrochloride

• Inchi： 1S/C13H25N3O2.ClH/c1-13(2,3)18-12(17)15-10-4-6-16(7-5-10)11-8-14-9-11;/h10-11,14H,4-9H2,1-3H3,(H,15,17);1H
• InChI Key： COEXQMFHHCPMIF-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CCN(CC1)C1CNC1)=O

Computed Properties

• Exact Mass: 291.1713548g/mol
• Monoisotopic Mass: 291.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Additional information on tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride

Recent Advances in the Study of tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride (CAS: 2940938-63-4)

The compound tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride (CAS: 2940938-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an azetidine and piperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block for the synthesis of novel kinase inhibitors. Researchers have demonstrated that the azetidine-piperidine scaffold can be effectively utilized to modulate the activity of specific kinases involved in cancer and inflammatory diseases. The tert-butyl carbamate group further enhances the stability and bioavailability of the resulting derivatives, making it a valuable component in medicinal chemistry.

In a recent publication in the Journal of Medicinal Chemistry, a team of scientists reported the efficient synthesis of tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study highlighted the compound's high yield and purity, which are critical for its application in further drug discovery efforts. Additionally, the researchers explored its reactivity with various electrophiles, paving the way for the development of diverse pharmacologically active molecules.

Pharmacological evaluations of derivatives based on this scaffold have revealed significant activity against several disease targets. For instance, a series of compounds derived from tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride exhibited potent inhibition of PI3Kδ, a kinase implicated in autoimmune disorders. These findings were supported by in vitro and in vivo studies, which demonstrated both efficacy and a favorable safety profile.

Beyond its application in kinase inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug development. The azetidine ring, known for its ability to improve blood-brain barrier penetration, makes tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride a promising candidate for the design of neuroactive agents. Preliminary studies have shown that modifications to this core structure can lead to compounds with affinity for serotonin and dopamine receptors, suggesting potential applications in treating psychiatric and neurodegenerative disorders.

In conclusion, tert-butyl N-[1-(azetidin-3-yl)-4-piperidyl]carbamate;hydrochloride (CAS: 2940938-63-4) represents a versatile and valuable scaffold in modern drug discovery. Its unique structural properties, combined with its demonstrated pharmacological potential, position it as a key player in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications across various therapeutic areas.